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Abstract
Carbanilide, chemically known as 1,3-diphenylurea, is a versatile organic compound with a

significant role in various scientific domains. It serves as a crucial intermediate in the synthesis

of pharmaceuticals and other fine chemicals. Notably, carbanilide and its derivatives exhibit

interesting biological activities, including cytokinin-like effects in plants and potential as

therapeutic agents. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, synthesis, purification, and spectroscopic

characterization of carbanilide. Furthermore, it delves into the biological significance of

carbanilide derivatives, illustrating their interaction with cytokinin signaling pathways and their

broader therapeutic potential. Detailed experimental protocols and data are presented to

facilitate further research and application in drug development and agricultural sciences.

Chemical Structure and Identification
Carbanilide is a symmetrical diarylurea characterized by a central urea moiety flanked by two

phenyl groups.

IUPAC Name: 1,3-diphenylurea[1]

Synonyms: Carbanilide, N,N'-Diphenylurea, sym-Diphenylurea[2][3]
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Molecular Formula: C₁₃H₁₂N₂O[1]

SMILES Notation: C1=CC=C(C=C1)NC(=O)NC2=CC=CC=C2[1]

InChI Key: GWEHVDNNLFDJLR-UHFFFAOYSA-N[1]

Physicochemical Properties
A summary of the key physicochemical properties of carbanilide is presented in the table

below for easy reference and comparison.

Property Value Reference

Molecular Weight 212.25 g/mol [1]

Appearance
White to off-white crystalline

solid/powder
[2]

Melting Point 238-241 °C (460-466 °F) [1][4]

Boiling Point
260-262 °C (500-504 °F) with

decomposition
[2][4]

Solubility

Sparingly soluble in water

(0.15 g/L). Soluble in ethanol,

ether, and acetone. Moderately

soluble in pyridine.

[1]

pKa (Strongest Acidic) 11.53

LogP 3.1

Density 1.239 g/cm³ [1]

Experimental Protocols
This section provides detailed methodologies for the synthesis, purification, and

characterization of carbanilide.

Synthesis of Carbanilide from Aniline and Urea
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This protocol is adapted from the established method of reacting aniline hydrochloride with

urea.[2]

Materials:

Aniline hydrochloride

Urea

Deionized water

Ethanol

Decolorizing carbon

Procedure:

In a round-bottom flask equipped with a reflux condenser, dissolve 390 g (3 moles) of aniline

hydrochloride and 190 g (3.2 moles) of urea in 1500 mL of water.

Heat the solution to boiling.

Continue boiling under reflux. After approximately one hour, crystals of carbanilide will begin

to separate.

After 1.5 to 2 hours of boiling, the reaction mixture will start to bump, indicating significant

crystal formation.

Rapidly filter the hot mixture by suction filtration and wash the collected crystals with 100 mL

of boiling water.

The filtrate can be chilled to crystallize phenylurea, a side product. The filtrate can be

subjected to further cycles of boiling and filtration to maximize the yield of carbanilide.

The crude carbanilide is obtained as a solid.
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Synthesis of Carbanilide from Phenyl Isocyanate and
Aniline
This alternative method involves the reaction of phenyl isocyanate with aniline.

Materials:

Phenyl isocyanate

Aniline

Anhydrous toluene (or other inert solvent like benzene, ether, or acetonitrile)

Procedure:

In a dry reaction flask, dissolve aniline in an inert solvent.

Slowly add an equimolar amount of phenyl isocyanate to the aniline solution while stirring.

The reaction is typically conducted at a temperature between 20°C and 100°C.

Continue stirring the reaction mixture for 1 to 60 hours. The progress of the reaction can be

monitored by techniques such as Thin Layer Chromatography (TLC).

Depending on the concentration, the carbanilide product may precipitate out of the solution.

If a precipitate forms, it can be collected by filtration. If the product remains in solution, the

solvent can be removed under reduced pressure.

Purification by Recrystallization
The crude carbanilide can be purified by recrystallization from ethanol to obtain colorless

needles.[2]

Materials:

Crude carbanilide

Ethanol
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Decolorizing carbon

Procedure:

Dissolve the crude carbanilide in a minimum amount of hot ethanol. Approximately 1 liter of

ethanol is required for every 25 g of product.[2]

Add a small amount of decolorizing carbon to the hot solution to remove colored impurities.

Heat the solution briefly and then perform a hot filtration to remove the decolorizing carbon

and any other insoluble impurities.

Allow the hot filtrate to cool slowly to room temperature, and then further cool in an ice bath

to induce crystallization.

Collect the purified carbanilide crystals by suction filtration.

Wash the crystals with a small amount of cold ethanol to remove any remaining soluble

impurities.

Dry the crystals in a desiccator or a vacuum oven. The melting point of the recrystallized

product should be sharp, around 235-238°C.

Spectroscopic Characterization
The identity and purity of the synthesized carbanilide can be confirmed using various

spectroscopic techniques.

¹H NMR Spectroscopy: The proton NMR spectrum of carbanilide will show characteristic

signals for the aromatic protons of the two phenyl rings and the N-H protons of the urea

linkage.

¹³C NMR Spectroscopy: The carbon NMR spectrum will display distinct peaks corresponding

to the carbonyl carbon of the urea group and the carbons of the phenyl rings.

Infrared (IR) Spectroscopy: The IR spectrum of carbanilide exhibits characteristic absorption

bands. Key peaks include N-H stretching vibrations around 3300 cm⁻¹, C=O stretching of the

urea group around 1650 cm⁻¹, and aromatic C-H and C=C stretching vibrations.
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Mass Spectrometry (MS): The mass spectrum of carbanilide will show a molecular ion peak

(M⁺) at m/z 212, corresponding to its molecular weight.[1] Fragmentation patterns can

provide further structural confirmation.

Biological Significance and Signaling Pathways
While carbanilide itself is recognized for its cytokinin-like activity in plants, its derivatives have

garnered significant attention for their potent and diverse biological activities.[5][6]

Cytokinin Signaling Pathway and the Role of
Diphenylurea Derivatives
Cytokinins are a class of plant hormones that regulate cell division and differentiation. The

cytokinin signaling pathway is a multi-step phosphorelay system. Diphenylurea derivatives

have been shown to act as inhibitors of cytokinin oxidase/dehydrogenase (CKX), an enzyme

responsible for cytokinin degradation.[7] By inhibiting CKX, these compounds can increase the

endogenous levels of active cytokinins, thereby modulating plant growth and development.
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Click to download full resolution via product page

Caption: Cytokinin signaling pathway and the inhibitory action of carbanilide derivatives on

CKX.

Logical Workflow for Screening Carbanilide Derivatives
The diverse biological activities of carbanilide derivatives necessitate a structured approach

for screening and identifying lead compounds for drug development or agricultural applications.
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Caption: A logical workflow for the screening and development of carbanilide derivatives.

Conclusion
Carbanilide is a compound of significant chemical and biological interest. Its straightforward

synthesis and the diverse bioactivities of its derivatives make it an attractive scaffold for the

development of new therapeutic agents and agrochemicals. This guide has provided a detailed

overview of its fundamental properties and protocols, intended to serve as a valuable resource

for researchers in the fields of chemistry, biology, and drug development. The exploration of

carbanilide's structure-activity relationships continues to be a promising area of research with

the potential for novel discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b493258#carbanilide-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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